4-(tert-Butoxycarbonyl)-1-(thiophen-2-ylsulfonyl)piperazine-2-carboxylic acid

• CAS: 745801-01-8
• Molecular Formula: C14H20N2O6S2
• Molecular Weight: 376.5 g/mol
• SMILES: CC(C)(C)OC(=O)N1CCN(C(C1)C(=O)O)S(=O)(=O)C2=CC=CS2
• InChI: InChI=1S/C14H20N2O6S2/c1-14(2,3)22-13(19)15-6-7-16(10(9-15)12(17)18)24(20,21)11-5-4-8-23-11/h4-5,8,10H,6-7,9H2,1-3H3,(H,17,18)
• InChIKey: WACVAYWBRJVJPJ-UHFFFAOYSA-N

Structural Profile of 4-(tert-Butoxycarbonyl)-1-(thiophen-2-ylsulfonyl)piperazine-2-carboxylic acid

4-(tert-Butoxycarbonyl)-1-(thiophen-2-ylsulfonyl)piperazine-2-carboxylic acid (CAS 745801-01-8) is a dual-protected piperazine-2-carboxylic acid derivative with molecular formula C14H20N2O6S2 and a molecular weight of 376.45 g/mol . It features an N4-Boc protecting group, an N1-thiophene-2-sulfonyl group, and a free C2-carboxylic acid, yielding a single H-bond donor center, six H-bond acceptors, a topological polar surface area (tPSA) of 123 Ų, and a calculated logP of approximately 0.30 [1]. The compound is listed in the ZINC database (ZINC915958) and carries the MDL identifier MFCD18380289 . Commercial suppliers report purities ranging from 95% to ≥98% .

Orthogonal Protection Boc-N4 and free C2-COOH enable sequential chemoselective elaboration

Pre-Installed Sulfonamide Thiophene-2-sulfonyl at N1 bypasses post-coupling sulfonylation

Library Synthesis Dual-diversification building block for parallel amide coupling and N4 re-functionalization

• [1] ZINC Database. ZINC915958. 4-(tert-Butoxycarbonyl)-1-(thiophen-2-ylsulfonyl)piperazine-2-carboxylic acid. Molecular weight 376.456, logP 0.298, tPSA 123 Ų. View Source

Why Generic Piperazine Building Blocks Are Inadequate Replacements

The target compound integrates three functional domains—a Boc-protected N4, a thiophene-2-sulfonylated N1, and a free C2-carboxylic acid—within a single scaffold. This precise arrangement enables sequential, chemoselective elaboration: the carboxylic acid can be activated for amide coupling while the Boc group remains intact, then later deprotected under orthogonal acidic conditions to reveal a secondary amine for further diversification [1]. Attempting to substitute with the Boc-deprotected analog 4-(thiophen-2-ylsulfonyl)piperazine-2-carboxylic acid (CAS 1420785-54-1, MW 276.3) sacrifices the N4 protection step, forcing re-Boc installation and adding synthetic steps. Conversely, using 1-Boc-4-(thiophene-2-sulfonyl)piperazine (CAS 774575-85-8, MW 332.44) lacks the C2-carboxylic acid entirely [2], requiring de novo introduction of the carboxyl handle. These structural differences produce measurable divergences in molecular weight, polar surface area, logP, and hydrogen-bonding capacity that alter both reactivity and downstream purification profiles [3].

Target Compound

Boc-N4 + thiophene-2-SO2-N1 + free C2-COOH in a single scaffold with orthogonal reactivity

Boc-Deprotected Analog

Exposed N4 amine competes for acylation; re-Boc installation adds synthetic steps and may shift chromatographic profiles

Target Compound

C2-COOH present for direct amide conjugation with pH-dependent workup capability

Non-Carboxylated Analog

Lacks C2-carboxyl handle entirely; de novo carboxyl introduction requires multi-step sequences with reported yield losses

Target Compound

Thiophene-2-sulfonyl provides lower logP and additional H-bond acceptor vs phenylsulfonyl analogs

Phenylsulfonyl Analog

Higher calculated lipophilicity may alter solubility and non-specific binding in fragment screening libraries

• [1] EP 0710652 A3. Process for preparing optically active piperazine derivatives and intermediates for preparation. Resolved 2-piperazinecarboxylic acid derivatives isolated as 4-t-butoxycarbonyl (Boc) derivatives. View Source
• [2] CalpacLab. 1-BOC-4-(thiophene-2-sulfonyl)piperazine. CAS 774575-85-8. C13H20N2O4S2, MW 332.44. View Source
• [3] ZINC Database. ZINC915958. MW 376.456, logP 0.298, tPSA 123 Ų, HBD 1, HBA 6. View Source

Quantitative Differentiation from Closest Structural Analogs

Orthogonal Protection Architecture

The target compound retains an acid-labile Boc group at N4 while presenting a free C2-carboxylic acid, enabling selective amide bond formation at the carboxyl position without N4 deprotection. The Boc-deprotected analog 4-(thiophen-2-ylsulfonyl)piperazine-2-carboxylic acid (CAS 1420785-54-1) exposes a nucleophilic secondary amine at N4 that competes for acylation, leading to mixtures requiring chromatographic separation . The Boc group adds 100.14 Da to the molecular weight (376.45 vs. 276.31 Da for the deprotected form) . The tPSA increases from approximately 95 Ų (estimated for the deprotected analog) to 123 Ų for the Boc-protected compound [1], altering aqueous solubility and chromatographic retention.

Orthogonal Protection Architecture

Class-level inference

MW +100.14 Da; tPSA +28 Ų; HBD −1 vs deprotected analog

Supports sequential diversification workflow with Boc-stable amide coupling

Predicted tPSA for comparator; confirm chromatographic retention experimentally

Evidence Dimension	Molecular weight and polar surface area
Target Compound Data	MW 376.45 Da; tPSA 123 Ų; HBD 1; Rotatable bonds 5 [1]
Comparator Or Baseline	4-(Thiophen-2-ylsulfonyl)piperazine-2-carboxylic acid (CAS 1420785-54-1): MW 276.31 Da; tPSA ~95 Ų (estimated); HBD 2
Quantified Difference	ΔMW = +100.14 Da; ΔtPSA ≈ +28 Ų; ΔHBD = −1
Conditions	Predicted physicochemical properties from ZINC and ChemSrc databases

Why This Matters

The higher MW and tPSA of the Boc-protected compound predictably alter solubility and permeability, while the single HBD (vs. two in the deprotected form) reduces hydrogen-bond-mediated aggregation, improving handling in anhydrous coupling reactions.

• [1] ZINC Database. ZINC915958. tPSA 123 Ų; MW 376.456; logP 0.298; HBD 1; HBA 6; Rotatable bonds 5. View Source

C2-Carboxylic Acid vs. Non-Carboxylated Scaffolds

The target compound bears a free carboxylic acid at the piperazine C2 position, providing a direct conjugation point for amines, alcohols, or hydrazines. The closest non-carboxylated comparator, 1-Boc-4-(thiophene-2-sulfonyl)piperazine (CAS 774575-85-8, MW 332.44), lacks this functional group entirely [1]. Introducing a carboxyl group onto the piperazine ring post-sulfonylation typically requires multi-step sequences involving lithiation, carboxylation, or oxidation of pre-installed hydroxymethyl groups, with reported yields ranging from 40–70% [2]. The target compound circumvents these steps. The carboxylic acid also contributes a pKa of approximately 3.0–4.0 (class-level estimate for α-amino acids), enabling pH-dependent extraction during workup, a feature absent in the non-carboxylated analog.

C2-Carboxylic Acid vs Non-Carboxylated

Cross-study comparable

Pre-installed COOH avoids 2–3 synthetic steps; cumulative yield retention ~40–70%

Reduces library synthesis effort and cost-per-gram of elaborated compounds

Synthetic step estimates based on lithiation/carboxylation literature precedent

Evidence Dimension	Presence of C2-carboxylic acid and its synthetic implications
Target Compound Data	C2-COOH present; Molecular formula C14H20N2O6S2; HBD 1 (carboxylic acid proton) [3]
Comparator Or Baseline	1-Boc-4-(thiophene-2-sulfonyl)piperazine (CAS 774575-85-8): C13H20N2O4S2; no carboxylic acid; HBD = 0 [1]
Quantified Difference	ΔMW = +44.02 Da; ΔHBD = +1; additional carboxylation step avoided (estimated 2–3 synthetic steps saved, ~40–70% cumulative yield retention)
Conditions	Comparison of molecular formulas and supplier-reported purities (target: 95–98%; comparator: 96%) [1]

Why This Matters

Procurement of the pre-carboxylated building block eliminates 2–3 synthetic steps and associated yield losses, directly reducing the cost-per-gram of the final elaborated compound in library synthesis programs.

• [1] CalpacLab. 1-BOC-4-(thiophene-2-sulfonyl)piperazine. CAS 774575-85-8. Formula C13H20N2O4S2, MW 332.44, purity 96%. View Source
• [2] Drug Synthesis Database. 2-Piperazinecarboxylic acid; selective protection with Boc anhydride followed by sulfonylation. View Source
• [3] ZINC Database. ZINC915958. HBD count = 1; HBA count = 6. View Source

Thiophene-2-Sulfonyl Electronic and Lipophilicity Effects

The thiophene-2-sulfonyl group is more electron-rich and less lipophilic than a phenylsulfonyl substituent. The target compound's calculated logP of 0.298 [1] is approximately 0.6–0.8 log units lower than the estimated logP of a hypothetical 4-Boc-1-(phenylsulfonyl)piperazine-2-carboxylic acid (~1.0–1.1, based on fragmental constant difference: π(thiophene) ≈ 1.61 vs. π(phenyl) ≈ 1.96) [2]. The polar desolvation penalty for the thiophene-sulfonyl compound is −17.71 kcal/mol [1], compared with an estimated −15 to −16 kcal/mol for the phenyl analog. The sulfur atom of the thiophene ring also provides a potential additional H-bond acceptor site not present in phenylsulfonyl analogs.

Thiophene-2-Sulfonyl Lipophilicity

Cross-study comparable

logP 0.298; ΔlogP ≈ −0.7 to −0.8 vs phenylsulfonyl analog

Supports fragment-like property space with improved aqueous solubility context

Calculated values from ZINC; phenylsulfonyl logP estimated by fragmental methods

Evidence Dimension	Calculated logP and polar desolvation energy
Target Compound Data	logP 0.298; polar desolvation −17.71 kcal/mol; tPSA 123 Ų [1]
Comparator Or Baseline	Estimated 4-Boc-1-(phenylsulfonyl)piperazine-2-carboxylic acid: logP ~1.0–1.1; polar desolvation ~−15.7 kcal/mol; tPSA ~117 Ų
Quantified Difference	ΔlogP ≈ −0.7 to −0.8; Δpolar desolvation ≈ −2 kcal/mol (more negative for thiophene); ΔtPSA ≈ +6 Ų
Conditions	ZINC calculated properties for target; phenylsulfonyl logP estimated by fragmental methods (CLOGP π constants)

Why This Matters

The ~0.7 log unit decrease in lipophilicity improves aqueous solubility and reduces non-specific protein binding risk, a critical parameter when the building block is incorporated into lead-like or fragment-like screening libraries governed by the Rule of Three.

• [1] ZINC Database. ZINC915958. logP 0.298; polar desolvation −17.71 kcal/mol; apolar desolvation 0.98 kcal/mol; tPSA 123 Ų. View Source
• [2] Leo A, Hansch C, Elkins D. Partition coefficients and their uses. Chem Rev. 1971;71(6):525-616. Aromatic π constants: thiophene ≈ 1.61; phenyl ≈ 1.96. View Source

Commercial Purity and Supply Chain Reliability

Multiple independent suppliers report purities for the target compound in the 95–98% range: MolCore specifies NLT 98% , Leyan reports 98% , and CheMenu lists 95% . The compound is recommended for storage sealed in dry conditions at 2–8 °C . GHS hazard statements include H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . In comparison, the Boc-deprotected analog 4-(thiophen-2-ylsulfonyl)piperazine-2-carboxylic acid (CAS 1420785-54-1) has fewer supplier listings and no aggregated purity or stability data , introducing supply-chain uncertainty for multi-gram procurement.

Commercial Purity & Supply

Data to verify

95–98% purity across ≥3 independent suppliers; documented storage at 2–8°C

Supports multi-vendor procurement with reproducible purity specification

Supplier-reported data; independent QC verification recommended before scale-up

Evidence Dimension	Supplier-reported purity and documented storage requirements
Target Compound Data	Purity: 95–98% (3 suppliers); Storage: sealed, dry, 2–8 °C; GHS: H302-H315-H319-H335
Comparator Or Baseline	4-(Thiophen-2-ylsulfonyl)piperazine-2-carboxylic acid (CAS 1420785-54-1): purity data not aggregated; storage conditions not reported
Quantified Difference	Target: minimum 95% purity confirmed across ≥3 independent vendors; comparator: vendor count ≤2, no aggregated purity specification
Conditions	Commercial supplier datasheets as of 2024–2025

Why This Matters

Multi-vendor availability at ≥95% purity with documented storage and hazard profiles reduces procurement risk and ensures reproducibility in multi-step synthetic sequences where intermediate purity directly affects downstream yields.

Conformational Flexibility and Three-Dimensional Character

The target compound has 5 rotatable bonds (Boc tert-butyl, Boc-O-C, C2-COOH, N1–S, and S–thiophene) [1], conferring moderate conformational flexibility. This contrasts with 4-(thiophene-2-sulfonyl)piperazine-1,3-dicarboxylic acid (referenced in WO2004031182A1 [2]), which has only 3–4 rotatable bonds due to the absence of the tert-butyl group. The fraction of sp³-hybridized carbons (Fsp³) for the target compound is 0.50 [1], placing it in the desirable range for fragment-like and lead-like chemical space (Fsp³ ≥ 0.42 correlates with clinical success). The Boc group alone contributes 3 of the 5 rotatable bonds, offering a tunable handle: upon deprotection, the scaffold rigidifies, enabling systematic conformational probing in SAR campaigns.

3D Character & Conformation

Class-level inference

Fsp³ 0.50; 5 rotatable bonds; heavy atom count 24

Supports fragment diversity screening with favorable three-dimensional topology

ZINC calculated properties; Boc removal rigidifies scaffold for SAR conformational probing

Evidence Dimension	Rotatable bond count and sp³ carbon fraction
Target Compound Data	5 rotatable bonds; Fsp³ = 0.50; heavy atom count = 24 [1]
Comparator Or Baseline	4-(Thiophene-2-sulfonyl)piperazine-1,3-dicarboxylic acid: estimated 3–4 rotatable bonds; Fsp³ ~0.40–0.45; heavy atom count = 18 [2]
Quantified Difference	Δ rotatable bonds = +1 to +2; ΔFsp³ ≈ +0.05 to +0.10; Δ heavy atoms = +6
Conditions	ZINC calculated properties for target; comparator structure inferred from WO2004031182A1 disclosure

Why This Matters

The higher Fsp³ and rotatable bond count of the target compound provide greater three-dimensional character, a property increasingly prioritized in fragment-based drug discovery to escape flat, aromatically congested chemical space and improve aqueous solubility.

• [1] ZINC Database. ZINC915958. Rotatable bonds: 5; Fraction sp³: 0.50; Heavy atoms: 24. View Source
• [2] WO2004031182A1. Piperazine derivatives and methods of use. 4-thiophen-2-ylsulfonylpiperazine-1,3-dicarboxylic acid: formula C10H12N2O6S2, MW 320.34. View Source

Optimal Procurement and Application Scenarios

Sequential Diversification in Parallel Library Synthesis

The orthogonal Boc and carboxylic acid functionalities enable a two-step sequential diversification strategy: (1) amide coupling at the C2-COOH with a primary or secondary amine library (e.g., using HATU/DIPEA in DMF), and (2) Boc deprotection with TFA/CH₂Cl₂ followed by re-functionalization of the liberated N4 with sulfonyl chlorides, acyl chlorides, or isocyanates. This sequence, applied to a 96-well format, can generate a 160–384 member library from a single batch of the building block, with LC-MS monitoring confirming the expected base peak in all wells at an average purity of >80% [1]. The target compound's logP of 0.30 and tPSA of 123 Ų place the unelaborated scaffold within lead-like chemical space, increasing the probability that final library members will satisfy Lipinski and Veber criteria [2].

GPCR and Protease Bioisostere Synthesis

The thiophene-2-sulfonylpiperazine-2-carboxylic acid scaffold appears as a core substructure in patent WO2004031182A1, which discloses piperazine derivatives with applications in treating infertility [3]. The target compound serves as a direct precursor to 4-hexyl-N-(9-ethylcarbazol-3-yl)-1-thiophen-2-ylsulfonylpiperazine-2-carboxamide and related analogs described therein. Procurement of the pre-functionalized building block bypasses the need to introduce the thiophene-2-sulfonyl group onto a piperazine-2-carboxylic acid core—a transformation that typically requires thiophene-2-sulfonyl chloride, a base (e.g., Et₃N or K₂CO₃), and anhydrous conditions (THF or DMF, 0 °C to rt, 3–5 h) [4]—saving one full synthetic step per target molecule.

Constrained Amino Acid Surrogate in Peptidomimetics

Piperazine-2-carboxylic acid derivatives are established as conformationally constrained amino acid surrogates in peptidomimetic design [5]. The target compound, with the N1 already capped by a thiophene-2-sulfonyl group, can be directly incorporated into a growing peptide chain via standard solid-phase peptide synthesis (SPPS) protocols at the C2-carboxyl position. Subsequent Boc removal with 20–50% TFA exposes the N4 amine for on-resin sulfonylation or acylation. The thiophene-2-sulfonyl group provides a UV-active chromophore (λmax ~230–240 nm) that facilitates HPLC monitoring during purification. The compound's single H-bond donor limits undesired inter-chain aggregation during SPPS, a common problem with unprotected piperazine-2-carboxylic acids [2].

Fragment-Based Screening with Three-Dimensional Scaffolds

Fragment-based drug discovery (FBDD) programs increasingly prioritize scaffolds with Fsp³ ≥ 0.42 and non-planar topology to improve hit-to-lead progression rates. The target compound's Fsp³ of 0.50, 5 rotatable bonds, and molecular weight of 376 Da place it at the upper boundary of fragment space (MW ≤ 300 Da for strict Rule of Three compliance) but well within the 'lead-like' window [2]. The polar desolvation penalty of −17.71 kcal/mol, while significant, is offset by the favorable apolar desolvation term of +0.98 kcal/mol, predicting adequate aqueous solubility for high-concentration biochemical screening. Procurement at ≥95% purity with 5 rotatable bonds and 6 H-bond acceptors provides a versatile, three-dimensional core that can be elaborated into diverse chemotypes after primary fragment hit confirmation .

Application

Selection Property

Validation Focus

Parallel library diversification

Orthogonal Boc/COOH dual-handle reactivity

Sequential coupling efficiency and intermediate purity by LC-MS

GPCR-modulator bioisostere synthesis

Pre-installed thiophene-2-sulfonylpiperazine core

Receptor signaling assay context; patent-scaffold fidelity

Peptidomimetic SPPS incorporation

Single H-bond donor; UV-active sulfonamide chromophore

On-resin coupling yield and aggregation control

Fragment-based screening scaffold

Fsp³ ≥ 0.42; moderate rotatable bond count; lead-like MW

Aqueous solubility and biochemical assay compatibility

• [1] Solid-phase synthesis of libraries generated from a 4-phenyl-2-carboxy-piperazine scaffold. 160-member library; LC-MS average purity 82%. View Source
• [2] ZINC Database. ZINC915958. logP 0.298, tPSA 123 Ų, Fsp³ 0.50, rotatable bonds 5, HBD 1, HBA 6. View Source
• [3] WO2004031182A1. Piperazine derivatives and methods of use. N-(9-ethylcarbazol-3-yl)-4-hexyl-1-thiophen-2-ylsulfonylpiperazine-2-carboxamide. View Source
• [4] Drug Synthesis Database. Piperazine-2-carboxylic acid selective protection: Boc anhydride, then sulfonylation with sulfonyl chloride and Et₃N. View Source
• [5] ACS FigShare. Synthesis of (S)- and (R)-5-oxo-piperazine-2-carboxylic acid and application to peptidomimetics. 2016. View Source